Cas no 1448125-70-9 (3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea)

• Product Name: 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea
• CAS No: 1448125-70-9
• MF: C₁₄H₁₅FN₄O₃
• MW: 306.292306184769
• CID: 5972278
• PubChem ID: 71807592
• Update Time: 2025-10-19

3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea
• 1-(2,4-dimethoxypyrimidin-5-yl)-3-(3-fluoro-2-methylphenyl)urea
• Urea, N-(2,4-dimethoxy-5-pyrimidinyl)-N'-(3-fluoro-2-methylphenyl)-
• F6438-2080
• AKOS024561617
• 1448125-70-9

• Inchi： 1S/C14H15FN4O3/c1-8-9(15)5-4-6-10(8)17-13(20)18-11-7-16-14(22-3)19-12(11)21-2/h4-7H,1-3H3,(H2,17,18,20)
• InChI Key： LDQKQGNSLLTKNY-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(OC)N=C1OC)C(NC1=CC=CC(F)=C1C)=O

Computed Properties

• Exact Mass: 306.11281852g/mol
• Monoisotopic Mass: 306.11281852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.4Ų

Additional information on 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea

3-(2,4-Dimethoxypyrimidin-5-yl)-1-(3-Fluoro-2-methylphenyl)urea: A Comprehensive Overview

3-(2,4-Dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea (CAS No. 1448125-70-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of cancer and neurodegenerative diseases.

The chemical structure of 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea is composed of a urea moiety linked to a 2,4-dimethoxypyrimidine ring and a 3-fluoro-2-methylphenyl group. The presence of these functional groups imparts specific pharmacological properties to the compound, making it an attractive candidate for drug development.

Recent research has focused on the biological activities of 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea. Studies have demonstrated its potent antiproliferative effects on various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antiproliferative properties, 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea has also exhibited neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic profile of 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea has been extensively studied to ensure its suitability for clinical development. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound exhibits low toxicity in animal models, which is a critical factor for its potential use in humans.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing minimal adverse effects and demonstrating positive responses to treatment. These findings have paved the way for more advanced clinical trials to explore its efficacy in larger patient populations.

In conclusion, 3-(2,4-dimethoxypyrimidin-5-yl)-1-(3-fluoro-2-methylphenyl)urea (CAS No. 1448125-70-9) represents a promising candidate in the development of novel therapeutics for cancer and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes and advancing medical treatments.